Cas no 17351-33-6 (H-Met-Ala-Ser-OH)

• Product Name: H-Met-Ala-Ser-OH
• CAS No: 17351-33-6
• MF: C₁₁H₂₁N₃O₅S
• MW: 307.366541624069
• MDL: MFCD00055791
• CID: 136176
• Update Time: 2025-11-02

H-Met-Ala-Ser-OH Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-methionyl-L-alanyl-
• Met-Ala-Ser
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]propanoyl]amino]-3-hydroxypropanoic acid
• H-met-ala-ser-oh
• L-MET-ALA-SER
• L-Met-L-Ala-L-Ser-OH
• REF DUPL: H-Met-Ala-Ser-OH
• L-Methionyl-L-alanyl-L-serine
• (S)-2-((S)-2-((S)-2-amino-4-(methylthio)butanamido)propanamido)-3-hydroxypropanoic acid
• H-Met-Ala-Ser-OH

• MDL： MFCD00055791
• Inchi： 1S/C11H21N3O5S/c1-6(9(16)14-8(5-15)11(18)19)13-10(17)7(12)3-4-20-2/h6-8,15H,3-5,12H2,1-2H3,(H,13,17)(H,14,16)(H,18,19)/t6-,7-,8-/m0/s1
• InChI Key： WXHHTBVYQOSYSL-FXQIFTODSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CO)=O)=O)N

Computed Properties

• Exact Mass: 307.12000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 11

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (851 g/l) (25 º C),
• PSA: 167.05000
• LogP: -0.38470

H-Met-Ala-Ser-OH Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on H-Met-Ala-Ser-OH

Recent Advances in the Study of H-Met-Ala-Ser-OH (CAS: 17351-33-6) in Chemical Biology and Pharmaceutical Research

The tripeptide H-Met-Ala-Ser-OH (CAS: 17351-33-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This peptide, composed of methionine, alanine, and serine residues, has been studied for its unique biochemical properties and its role in modulating cellular processes. Recent studies have explored its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of focus has been the optimization of synthetic routes for H-Met-Ala-Ser-OH. Advances in solid-phase peptide synthesis (SPPS) and liquid-phase peptide synthesis (LPPS) have enabled more efficient production of this tripeptide with high purity and yield. Researchers have also investigated the use of protecting groups and coupling reagents to minimize side reactions and improve the overall efficiency of the synthesis process. These developments are critical for scaling up production for preclinical and clinical studies.

In addition to synthesis, the biological activity of H-Met-Ala-Ser-OH has been a subject of intense investigation. Preliminary studies suggest that this peptide may exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for treating oxidative stress-related diseases. Furthermore, its interaction with specific cellular receptors and enzymes has been explored, shedding light on its mechanism of action at the molecular level. These findings open new avenues for the development of peptide-based therapeutics.

The stability and pharmacokinetics of H-Met-Ala-Ser-OH have also been examined in recent research. Studies have shown that the peptide's stability can be influenced by factors such as pH, temperature, and enzymatic degradation. To address these challenges, researchers have explored various formulation strategies, including the use of nanoparticles and liposomes, to enhance the peptide's bioavailability and therapeutic efficacy. These advancements are crucial for translating laboratory findings into clinically viable treatments.

Looking ahead, the potential applications of H-Met-Ala-Ser-OH extend beyond its current uses. Ongoing research is investigating its role in targeted drug delivery systems and its potential as a biomarker for certain diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical solutions for unmet medical needs. As the field continues to evolve, H-Met-Ala-Ser-OH remains a promising molecule with broad implications for chemical biology and pharmaceutical science.